Cas no 14161-35-4 (4-Hydrazinylphthalazin-1(2H)-one)

• Product Name: 4-Hydrazinylphthalazin-1(2H)-one
• CAS No: 14161-35-4
• MF: C₈H₈N₄O
• MW: 176.175320625305
• CID: 1026173
• PubChem ID: 167015
• Update Time: 2025-04-20

4-Hydrazinylphthalazin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 4-Hydrazinylphthalazin-1(2H)-one
• 4-hydrazinyl-2H-phthalazin-1-one
• 1-Hydrazinophthalazin-4-one
• 1,4-Phthalazinedione, 2,3-dihydro-, monohydrazone
• 4-Hydrazino-1(2H)-phthalazinone #
• 14161-35-4
• 4-Hydrazino-1-oxo-1,2-dihydrophthalazine
• 1-hydrazino-hydroxyphthalazine
• NSC724110
• A925322
• hydrazinophthalazinone
• AKOS003618646
• SCHEMBL19358618
• 2,3-Dihydro-1,4-phthalazinedione monohydrazone
• NSC-724110
• GSXANHNUSCYGEW-UHFFFAOYSA-N
• 4-hydrazinyl-1,2-dihydrophthalazin-1-one
• DTXSID70161778

• MDL： MFCD01408707
• Inchi： 1S/C8H8N4O/c9-10-7-5-3-1-2-4-6(5)8(13)12-11-7/h1-4H,9H2,(H,10,11)(H,12,13)
• InChI Key： GSXANHNUSCYGEW-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(NN)=NN1

Computed Properties

• Exact Mass: 176.06994
• Monoisotopic Mass: 176.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• Density: 1.56
• Refractive Index: 1.758
• PSA: 79.51

4-Hydrazinylphthalazin-1(2H)-one Security Information

• Storage Condition：Sealed in dry,2-8°C